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(3S)-1,3-Bis-O-tert-Butyldimethylsilyl 3-Hydroxy Vitamin D2 SO2 Adduct (Mixture of Diastereomers) (3S)-1,3-Bis-O-tert-Butyldimethylsilyl 3-Hydroxy Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
Brand Name: Vulcanchem
CAS No.: 170081-46-6
VCID: VC0114908
InChI: InChI=1S/C40H72O4SSi2/c1-27(2)28(3)18-19-29(4)34-20-21-35-30(17-16-22-40(34,35)11)23-37-32-24-31(43-46(12,13)38(5,6)7)25-36(33(32)26-45(37,41)42)44-47(14,15)39(8,9)10/h18-19,23,27-29,31,34-37H,16-17,20-22,24-26H2,1-15H3/b19-18+,30-23+/t28-,29?,31+,34+,35-,36-,37?,40+/m0/s1
SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC3C4=C(CS3(=O)=O)C(CC(C4)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula: C40H72O4SSi2
Molecular Weight: 705.242

(3S)-1,3-Bis-O-tert-Butyldimethylsilyl 3-Hydroxy Vitamin D2 SO2 Adduct (Mixture of Diastereomers)

CAS No.: 170081-46-6

Reference Standards

VCID: VC0114908

Molecular Formula: C40H72O4SSi2

Molecular Weight: 705.242

(3S)-1,3-Bis-O-tert-Butyldimethylsilyl 3-Hydroxy Vitamin D2 SO2 Adduct (Mixture of Diastereomers) - 170081-46-6

CAS No. 170081-46-6
Product Name (3S)-1,3-Bis-O-tert-Butyldimethylsilyl 3-Hydroxy Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
Molecular Formula C40H72O4SSi2
Molecular Weight 705.242
IUPAC Name [(4S,6R)-1-[(E)-[(1R,3aS,7aR)-1-[(E,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]methyl]-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dioxo-1,3,4,5,6,7-hexahydro-2-benzothiophen-4-yl]oxy-tert-butyl-dimethylsilane
Standard InChI InChI=1S/C40H72O4SSi2/c1-27(2)28(3)18-19-29(4)34-20-21-35-30(17-16-22-40(34,35)11)23-37-32-24-31(43-46(12,13)38(5,6)7)25-36(33(32)26-45(37,41)42)44-47(14,15)39(8,9)10/h18-19,23,27-29,31,34-37H,16-17,20-22,24-26H2,1-15H3/b19-18+,30-23+/t28-,29?,31+,34+,35-,36-,37?,40+/m0/s1
Standard InChIKey OFDIKJKJPJTORF-FVNFKVNFSA-N
SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC3C4=C(CS3(=O)=O)C(CC(C4)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Synonyms [[(1α,3β,7E,22E)-6,19-Sulfonyl-9,10-secoergosta-5(10),7,22-triene-1,3-diyl]bis(oxy)]bis[(1,1-dimethylethyl)dimethyl-silane
PubChem Compound 131667535
Last Modified Nov 11 2021
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